Cas no 112767-01-8 (1-isothiocyanatearomadendrane)

• Product Name: 1-isothiocyanatearomadendrane
• CAS No: 112767-01-8
• MF: C₁₆H₂₅NS
• MW: 263.441403150558
• CID: 2009157
• Update Time: 2025-04-21

1-isothiocyanatearomadendrane Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanatearomadendrane
• 1-isothiocyanatoaromadendrane

• Inchi： 1S/C16H25NS/c1-10-7-8-16(17-9-18)11(2)5-6-12-14(13(10)16)15(12,3)4/h10-14H,5-8H2,1-4H3
• InChI Key： JLMIMTUDKQKKJO-UHFFFAOYSA-N
• SMILES： CC1C2C3C(C)(C)C3CCC(C2(N=C=S)CC1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• XLogP3: 6.366

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids 5,10-cycloaromadendrane sesquiterpenoids